Cas no 2090689-79-3 (1-bromo-5-(difluoromethyl)-4-methoxy-2-methylbenzene)

• Product Name: 1-bromo-5-(difluoromethyl)-4-methoxy-2-methylbenzene
• CAS No: 2090689-79-3
• MF: C₉H₉BrF₂O
• MW: 251.067969083786
• CID: 6078879
• PubChem ID: 131536313
• Update Time: 2025-07-19

1-bromo-5-(difluoromethyl)-4-methoxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-5-(difluoromethyl)-4-methoxy-2-methylbenzene
• 2090689-79-3
• EN300-6511562

• Inchi： 1S/C9H9BrF2O/c1-5-3-8(13-2)6(9(11)12)4-7(5)10/h3-4,9H,1-2H3
• InChI Key： QEMGZQGFWBWCDV-UHFFFAOYSA-N
• SMILES： C(C1C=C(Br)C(C)=CC=1OC)(F)F

Computed Properties

• Exact Mass: 249.98048g/mol
• Monoisotopic Mass: 249.98048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-bromo-5-(difluoromethyl)-4-methoxy-2-methylbenzene

Comprehensive Overview of 1-bromo-5-(difluoromethyl)-4-methoxy-2-methylbenzene (CAS No. 2090689-79-3)

1-bromo-5-(difluoromethyl)-4-methoxy-2-methylbenzene (CAS 2090689-79-3) is a specialized aromatic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated benzene derivative, characterized by difluoromethyl and methoxy substituents, offers versatile reactivity for cross-coupling reactions, making it valuable in modern synthetic chemistry. Its molecular formula, C₉H₉BrF₂O, highlights a balance of halogen and electron-donating groups, enabling applications in drug intermediates and material science.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 1-bromo-5-(difluoromethyl)-4-methoxy-2-methylbenzene. Researchers frequently search for "difluoromethyl benzene derivatives" or "brominated aromatic building blocks" to design novel kinase inhibitors or herbicides. The compound’s meta-substitution pattern and lipophilicity (LogP ~2.8) align with current demands for bioactive molecules with improved membrane permeability, a hot topic in medicinal chemistry optimization.

From a synthetic perspective, 2090689-79-3 serves as a precursor for Suzuki-Miyaura couplings and Buchwald-Hartwig aminations, addressing the growing need for C-H functionalization strategies. Its methoxy group enhances stability during storage, while the bromine atom provides a handle for further derivatization—key considerations for industrial-scale applications. Analytical data (e.g., ¹H NMR: δ 7.45 (s, 1H), ¹⁹F NMR: δ -110.2) confirm its high purity (>98%), meeting stringent requirements for high-throughput screening libraries.

Environmental and regulatory aspects of halogenated compounds are under scrutiny, positioning 1-bromo-5-(difluoromethyl)-4-methoxy-2-methylbenzene as a case study for sustainable halogen chemistry. Its relatively low ecotoxicity (predicted LC₅₀ >100 mg/L in fish) and biodegradability potential make it preferable to persistent polyhalogenated analogs, resonating with green chemistry initiatives. These properties are frequently queried in databases like PubChem and Reaxys, reflecting industry focus on benign-by-design chemicals.

In material science, the compound’s electron-withdrawing difluoromethyl group enables tuning of conjugated systems for organic electronics. Searches for "fluorinated benzene monomers" often lead to derivatives like 2090689-79-3, particularly in developing OLED materials or liquid crystal displays. Its melting point (82–85°C) and thermal stability (<300°C) further support such applications.

Quality control protocols for CAS 2090689-79-3 emphasize HPLC-UV (>99% purity) and GC-MS analysis to detect trace impurities—critical for GMP-compliant synthesis. Suppliers increasingly highlight these specifications in response to customer queries about "high-purity bromoaromatics." Storage recommendations (2–8°C under inert gas) and shelf-life data (24 months) address practical concerns in inventory management.

Emerging applications include its use as a probe molecule in metabolomics studies, leveraging the distinct 19F NMR signal for detection. This aligns with rising interest in "fluorine-labeled biomarkers" and "in vivo imaging agents." The compound’s moderate water solubility (0.5 g/L at 25°C) facilitates biological testing, a frequent consideration in preclinical research forums.

Patent analysis reveals growing utilization of 1-bromo-5-(difluoromethyl)-4-methoxy-2-methylbenzene in crop protection formulations, particularly for fungicides targeting ergosterol biosynthesis. These developments correlate with search trends for "agrochemical intermediates" and "selective fungicides." The difluoromethyl moiety mimics transition states in enzymatic reactions, a design principle gaining traction in rational pesticide design.